Cas no 15514-86-0 (8,12,14-Eicosatrienoicacid, 11-hydroxy-)

• Product name: 8,12,14-Eicosatrienoicacid, 11-hydroxy-
• CAS No: 15514-86-0
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 141960
• PubChem ID: 6449982

8,12,14-Eicosatrienoicacid, 11-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 8,12,14-Eicosatrienoicacid, 11-hydroxy-
• 11-hydroxy-8,12,14-eicosatrienoic acid
• 11-hydroxyicosa-8,12,14-trienoic acid
• (8E,12E,14E)-11-hydroxyicosa-8,12,14-trienoic acid
• 15514-86-0
• SCHEMBL9220713
• 8,12,14-Eicosatrienoic acid, 11-hydroxy-

• Inchi： InChI=1S/C20H34O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10-11,13-14,16,19,21H,2-6,8-9,12,15,17-18H2,1H3,(H,22,23)/b10-7+,14-11+,16-13+
• InChI Key： JNXXVEYCRGFXTN-XRSYJNBKSA-N
• SMILES： OC(/C=C/C=C/CCCCC)C/C=C/CCCCCCC(O)=O

Computed Properties

• Exact Mass: 322.25079494g/mol
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 57.5Ų